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Introduction
Hydrodesulfurization (HDS) is a critical catalytic process in the refining of petroleum products,

aimed at removing sulfur-containing compounds. The stringent environmental regulations on

sulfur content in fuels necessitate the development of highly efficient HDS catalysts. Nickel

molybdate (NiMoO₄) has emerged as a promising precursor for the active sulfide catalysts

used in this process. When sulfided, NiMoO₄ transforms into a highly active "Ni-Mo-S" phase,

which is proficient in cleaving carbon-sulfur bonds. This document provides detailed application

notes and experimental protocols for the use of NiMoO₄ in HDS catalysis.

Core Concepts and Mechanism
The catalytic activity of NiMoO₄-derived catalysts in HDS is attributed to the formation of the Ni-

Mo-S phase upon sulfidation. The precursor's crystalline phase is crucial, with the β-NiMoO₄

phase generally considered a better precursor than the α-NiMoO₄ phase for HDS reactions.[1]

[2] This is because the sulfidation of the Mo component in the β-phase is more extensive,

leading to the formation of more active MoS₂-type species.[1] The Ni atoms act as promoters,

enhancing the catalytic activity of the MoS₂ sites.
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The hydrodesulfurization of organosulfur compounds, such as dibenzothiophene (DBT) and its

derivatives, primarily proceeds through two main reaction pathways:

Direct Desulfurization (DDS): This pathway involves the direct cleavage of the C-S bonds in

the sulfur-containing molecule, leading to the removal of sulfur as H₂S and the formation of a

hydrocarbon. For DBT, the DDS pathway yields biphenyl.

Hydrogenation (HYD): In this pathway, one of the aromatic rings of the sulfur-containing

molecule is first hydrogenated, followed by the cleavage of the C-S bonds. For DBT, the

HYD pathway proceeds through intermediates like tetrahydrodibenzothiophene (THDBT)

and results in the formation of cyclohexylbenzene (CHB).[3]

The selectivity towards either the DDS or HYD pathway is influenced by the catalyst

composition, support material, and reaction conditions.

Experimental Protocols
Protocol 1: Synthesis of NiMoO₄ Catalyst via
Hydrothermal Method
This protocol describes the synthesis of rod-like NiMoO₄ nanostructures on a nickel foam (NF)

support, which can then be sulfided for HDS applications.

Materials:

Nickel foam (NF)

Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Ammonium molybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O)

Ultrapure water

Ethanol

Hydrochloric acid (HCl)

Autoclave
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Vacuum oven

Procedure:

Substrate Preparation:

Cut the nickel foam into desired dimensions (e.g., 1 cm x 2 cm).

Clean the NF pieces by sequential ultrasonication in a suitable solvent (e.g., acetone),

hydrochloric acid (to remove the oxide layer), dehydrated alcohol, and distilled water.

Dry the cleaned NF substrates in a vacuum oven at 60 °C.[4]

Hydrothermal Synthesis:

Prepare a precursor solution by dissolving nickel nitrate and ammonium molybdate in

ultrapure water. The molar ratio of Ni:Mo should be optimized based on the desired

stoichiometry.

Place the dried NF substrates into a Teflon-lined stainless-steel autoclave.

Pour the precursor solution into the autoclave, ensuring the NF substrates are fully

submerged.

Seal the autoclave and heat it to 150 °C for 6 hours.[4]

After the reaction, allow the autoclave to cool down to room temperature naturally.

Post-Synthesis Treatment:

Carefully remove the coated NF substrates from the autoclave.

Rinse the samples multiple times with dehydrated alcohol and distilled water to remove

any unreacted precursors.

Dry the final NiMoO₄/NF samples at 60 °C for 12 hours.[4]

Protocol 2: Catalyst Sulfidation
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This protocol outlines the process of converting the oxide precursor (NiMoO₄) into the active

sulfide phase (Ni-Mo-S).

Materials:

NiMoO₄ catalyst (prepared as in Protocol 1 or other methods)

Fixed-bed reactor

Gas mixture of H₂S/H₂ (e.g., 10% H₂S in H₂)

Furnace with temperature controller

Procedure:

Catalyst Loading:

Load a known amount of the NiMoO₄ catalyst into a fixed-bed reactor.

Sulfidation Process:

Heat the reactor to 400 °C under a flow of the H₂S/H₂ gas mixture. A typical temperature

ramp is 6 °C/min.

Maintain the temperature at 400 °C for a specified duration, typically 1-4 hours, to ensure

complete sulfidation.[5]

After sulfidation, cool the reactor down to the desired reaction temperature for HDS activity

testing under the H₂S/H₂ flow.

Protocol 3: Hydrodesulfurization Activity Testing
This protocol describes the evaluation of the catalytic activity of the sulfided Ni-Mo-S catalyst

using a model sulfur compound like dibenzothiophene (DBT).

Materials:

Sulfided Ni-Mo-S catalyst
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Fixed-bed reactor system with a furnace, mass flow controllers, and a liquid feed pump

Model feed solution: Dibenzothiophene (DBT) dissolved in a suitable solvent (e.g., decalin or

hexadecane) at a known concentration.

Hydrogen (H₂) gas

Gas chromatograph (GC) equipped with a flame ionization detector (FID) or a sulfur-

selective detector.

Procedure:

Reaction Setup:

The sulfided catalyst is already in the fixed-bed reactor from Protocol 2.

Set the reaction temperature (e.g., 300-400 °C) and pressure (e.g., 3-5 MPa).

Introduce a continuous flow of hydrogen gas at a specific flow rate.

Start pumping the model feed solution into the reactor at a defined liquid hourly space

velocity (LHSV).

Product Collection and Analysis:

Allow the reaction to reach a steady state.

Collect the liquid product downstream of the reactor after cooling and pressure reduction.

Analyze the liquid product using a gas chromatograph to determine the conversion of DBT

and the product distribution (e.g., biphenyl, tetrahydrodibenzothiophene,

cyclohexylbenzene).

Data Analysis:

Calculate the HDS conversion of DBT using the following formula: Conversion (%) =

[(Initial concentration of DBT - Final concentration of DBT) / Initial concentration of DBT] x

100
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Determine the selectivity towards the DDS and HYD pathways based on the product

distribution.

Data Presentation
The performance of NiMoO₄-based HDS catalysts can be evaluated based on several key

parameters. The following tables summarize representative quantitative data from the

literature.

Catalyst Support
Synthesis
Method

BET
Surface
Area (m²/g)

Pore
Volume
(cm³/g)

Reference

NiMo-0.5 None PVP-assisted 144 - [2]

NiMo/OCPf Carbon Impregnation - - [6]

NiMo/Al-

Y30S13

Yolk-shell

Silica
Impregnation - - [7]

NiMoO₄ None

Calcination of

oxalate

complex

- - [8]

Catalyst
Model
Compound

Reaction
Temperatur
e (°C)

HDS
Conversion
(%)

DDS/HYD
Ratio

Reference

NiMo/Al-

Y30S13
DBT - 50.4 2.70 [7]

NiMo/Al-

Y30S13
4,6-DMDBT - 27.1 - [7]

Pd-Ni-

Mo/Al₂O₃
DBT 380 up to 97 - [9]

NiMo-WAC2
Heavy

Naphtha
290

>99.6 (to <10

ppm S)
-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/308959085_Effect_of_NiMo_phases_on_the_hydrodesulfurization_activities_of_dibenzothiophene
https://www.frontiersin.org/journals/chemical-engineering/articles/10.3389/fceng.2021.764931/full
https://repository.kaust.edu.sa/bitstream/handle/10754/676852/Hydrodesulfurization%20of%20dibenzothiophene%20and%204,6-dimethyldibenzothiophene%20over%20NiMo%20supported%20on%20yolk-shell%20silica%20catalysts%20with%20adjustable%20shell%20thickness%20and%20yolk%20size.pdf?sequence=1
https://www.mdpi.com/1420-3049/23/2/273
https://repository.kaust.edu.sa/bitstream/handle/10754/676852/Hydrodesulfurization%20of%20dibenzothiophene%20and%204,6-dimethyldibenzothiophene%20over%20NiMo%20supported%20on%20yolk-shell%20silica%20catalysts%20with%20adjustable%20shell%20thickness%20and%20yolk%20size.pdf?sequence=1
https://repository.kaust.edu.sa/bitstream/handle/10754/676852/Hydrodesulfurization%20of%20dibenzothiophene%20and%204,6-dimethyldibenzothiophene%20over%20NiMo%20supported%20on%20yolk-shell%20silica%20catalysts%20with%20adjustable%20shell%20thickness%20and%20yolk%20size.pdf?sequence=1
https://www.researchgate.net/publication/225648970_Characterization_of_the_active_phase_of_NiMoAl2O3_hydrodesulfurization_catalysts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Experimental Workflow

Catalyst Synthesis

Sulfidation

HDS Activity Testing

Precursor Solution
(Ni(NO₃)₂ + (NH₄)₆Mo₇O₂₄)

Hydrothermal Reaction
(150°C, 6h)

Washing & Drying

NiMoO₄ Catalyst

Load Catalyst

Oxide Precursor

H₂S/H₂ Flow
(400°C)

Active Ni-Mo-S Catalyst

Fixed-Bed Reactor

Active Catalyst

Reaction
(DBT Feed + H₂)

Product Collection

GC Analysis

Conversion Calculation Selectivity Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for NiMoO₄ HDS catalyst synthesis and testing.
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Caption: Reaction pathways for the hydrodesulfurization of dibenzothiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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